Cas no 169116-84-1 (Borane, tris[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: Borane, tris[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 169116-84-1
• MF: C₂₄H₉BF₁₈
• MW: 650.110529661179
• CID: 1356169
• PubChem ID: 15434991
• Update Time: 2025-04-20

Borane, tris[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Borane, tris[3,5-bis(trifluoromethyl)phenyl]-
• tris[3,5-bis(trifluoromethyl)phenyl]borane
• BPKXQSLAVGBZEM-UHFFFAOYSA-N
• 169116-84-1
• SCHEMBL135550
• DTXSID40572751

• Inchi： 1S/C24H9BF18/c26-19(27,28)10-1-11(20(29,30)31)5-16(4-10)25(17-6-12(21(32,33)34)2-13(7-17)22(35,36)37)18-8-14(23(38,39)40)3-15(9-18)24(41,42)43/h1-9H
• InChI Key： BPKXQSLAVGBZEM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(B(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=1)(F)F

Computed Properties

• Exact Mass: 649.05457
• Monoisotopic Mass: 650.0509874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0